Cas no 76098-87-8 (Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)-)
76098-87-8 structure
Product Name:Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)-
CAS No:76098-87-8
MF:C15H12N2O
MW:236.268583297729
CID:538356
PubChem ID:13260190
Update Time:2025-04-19
Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)-
- 1H-benzimidazol-2-yl-(3-methylphenyl)methanone
- DTXSID60532711
- 76098-87-8
- (1H-Benzimidazol-2-yl)(3-methylphenyl)methanone
-
- Inchi: 1S/C15H12N2O/c1-10-5-4-6-11(9-10)14(18)15-16-12-7-2-3-8-13(12)17-15/h2-9H,1H3,(H,16,17)
- InChI Key: JXGDUIYWPUARRJ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C)C=1)C1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 236.094963011g/mol
- Monoisotopic Mass: 236.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 45.8Ų
Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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